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Compound of Interest

Compound Name: (S)-3C4HPG

Cat. No.: B1662924 Get Quote

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

(S)-3-Carboxy-4-hydroxyphenylglycine ((S)-3C4HPG), a bioactive small molecule used in

laboratory research. The following procedures are designed to ensure the safety of laboratory

personnel and compliance with standard environmental regulations.

I. Understanding the Compound
(S)-3C4HPG is a research chemical identified as a Group I metabotropic glutamate (mGlu)

receptor antagonist and a Group II mGlu receptor agonist.[1] As with many bioactive small

molecules, a comprehensive and specific Safety Data Sheet (SDS) may not be readily

available. However, data from structurally similar compounds, such as N-(4-

Hydroxyphenyl)glycine and (S)-4-Carboxy-3-hydroxyphenylglycine, suggest that it should be

handled as a potential irritant to the skin, eyes, and respiratory system.[2][3][4]

Chemical and Physical Properties:
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Property Value

Molecular Formula C₉H₉NO₅

Molecular Weight 211.17 g/mol

Appearance Likely a solid powder

Solubility Expected to be water-soluble

II. Personal Protective Equipment (PPE)
Before handling (S)-3C4HPG for any purpose, including disposal, all personnel must wear the

appropriate personal protective equipment (PPE).

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A standard laboratory coat.

Respiratory Protection: If handling fine powders outside of a fume hood, a NIOSH-approved

respirator may be necessary to prevent inhalation.

III. Disposal Workflow
The proper disposal of (S)-3C4HPG involves a systematic approach to waste segregation and

containment. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) office for specific guidance, as local regulations may vary.
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Caption: A logical workflow for the proper segregation and disposal of (S)-3C4HPG waste.

IV. Step-by-Step Disposal Procedures
1. Solid Waste Disposal:

Unused or Expired Compound: Collect any unused or expired solid (S)-3C4HPG in its

original container or a clearly labeled, sealed waste bag. This should then be placed in a

designated solid hazardous waste container.

Contaminated Disposables: All disposable materials that have come into contact with

(S)-3C4HPG, such as weigh boats, gloves, and paper towels, must be disposed of in the

designated solid hazardous waste container.

2. Aqueous Waste Disposal:

Solutions: All aqueous solutions containing (S)-3C4HPG should be collected in a designated

aqueous hazardous waste container.
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Glassware Decontamination: Non-disposable glassware should be decontaminated by

rinsing with a suitable solvent (e.g., ethanol or isopropanol), followed by water. The initial

rinsate must be collected and disposed of as aqueous hazardous waste. After

decontamination, the glassware can be washed according to standard laboratory

procedures.

3. Spill Management:

In the event of a spill, the following steps should be taken:

Restrict Access: Immediately alert others in the area and restrict access to the spill zone.

Containment: If it is a powder, prevent it from becoming airborne. For liquid spills, use an

inert absorbent material to contain the spill.

Collection: Carefully scoop or sweep the absorbed material into a designated solid

hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials

as hazardous waste.

4. Container Management and Final Disposal:

Labeling: All waste containers must be clearly and accurately labeled with their contents.

Storage: Store sealed waste containers in a designated secondary containment area, away

from incompatible materials, pending pickup.

EHS Coordination: Follow your institution's specific procedures for requesting a hazardous

waste pickup from the EHS department. Never dispose of (S)-3C4HPG or its containers in

the regular trash or down the sanitary sewer unless explicitly permitted by your EHS office

for neutralized, non-hazardous materials.

V. Logical Relationships in Disposal Decision-
Making
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The decision-making process for the disposal of (S)-3C4HPG should follow a clear, safety-first

logic.

Is (S)-3C4HPG waste generated?

Is the waste solid?

Is the waste aqueous?

No

Place in solid hazardous
waste container

Yes

Place in aqueous hazardous
waste container

Yes

Store for EHS pickup

No
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Caption: A decision-making diagram for the correct segregation of (S)-3C4HPG waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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